Cas no 981-24-8 (1,1,2,2-tetraphenylethanol)

• Product Name: 1,1,2,2-tetraphenylethanol
• CAS No: 981-24-8
• MF: C₂₆H₂₂O
• MW: 350.452287197113
• CID: 1002394
• PubChem ID: 284868
• Update Time: 2025-04-20

1,1,2,2-tetraphenylethanol Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-tetraphenylethanol
• DTXSID50913454
• SCHEMBL1053427
• HYRNQHVQTJQLFS-UHFFFAOYSA-N
• 1,1,2,2-Tetraphenylethan-1-ol
• NSC141179
• NSC-141179
• 981-24-8
• Benzeneethanol, .alpha.,.alpha.,.beta.-triphenyl-
• 1,1,2,2-Tetraphenylethanol #
• DS-008141

• Inchi： 1S/C26H22O/c27-26(23-17-9-3-10-18-23,24-19-11-4-12-20-24)25(21-13-5-1-6-14-21)22-15-7-2-8-16-22/h1-20,25,27H
• InChI Key： HYRNQHVQTJQLFS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 350.167065321g/mol
• Monoisotopic Mass: 350.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų